Cas no 1375098-07-9 ((6-(Difluoromethoxy)pyridin-3-yl)methanol)

• Product Name: (6-(Difluoromethoxy)pyridin-3-yl)methanol
• CAS No: 1375098-07-9
• MF: C₇H₇F₂NO₂
• MW: 175.132788896561
• MDL: MFCD28339841
• CID: 4592228
• PubChem ID: 69085050
• Update Time: 2025-10-29

(6-(Difluoromethoxy)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-(difluoromethoxy)pyridin-3-yl)methanol
• [6-(difluoromethoxy)pyridin-3-yl]methanol
• 3-Pyridinemethanol, 6-(difluoromethoxy)-
• s11109
• DB-140252
• AKOS030624699
• 1375098-07-9
• MFCD28339841
• 6-(Difluoromethoxy)-3-pyridinemethanol
• DTXSID401283861
• BS-51814
• SCHEMBL4541422
• (6-(Difluoromethoxy)pyridin-3-yl)methanol

• MDL： MFCD28339841
• Inchi： 1S/C7H7F2NO2/c8-7(9)12-6-2-1-5(4-11)3-10-6/h1-3,7,11H,4H2
• InChI Key： YZZNTAXNTQWXQP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CN=1)CO)F

Computed Properties

• Exact Mass: 175.04448479g/mol
• Monoisotopic Mass: 175.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (6-(Difluoromethoxy)pyridin-3-yl)methanol

Comprehensive Overview of (6-(Difluoromethoxy)pyridin-3-yl)methanol (CAS No. 1375098-07-9)

(6-(Difluoromethoxy)pyridin-3-yl)methanol, with the CAS registry number 1375098-07-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethoxy and pyridine functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in fluorinated compounds like (6-(Difluoromethoxy)pyridin-3-yl)methanol stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Researchers are increasingly exploring its applications in targeted therapies and precision medicine, aligning with trends in personalized healthcare. Additionally, its role in green chemistry initiatives highlights its potential for sustainable synthesis routes, a topic of high relevance in today's environmentally conscious scientific community.

From a technical perspective, 1375098-07-9 exhibits notable physicochemical properties, including moderate solubility in polar solvents and stability under standard laboratory conditions. These characteristics facilitate its use in high-throughput screening and combinatorial chemistry, addressing the pharmaceutical industry's demand for efficient compound libraries. Recent publications have also investigated its utility in catalysis and material science, expanding its scope beyond traditional medicinal chemistry applications.

The compound's nomenclature, (6-(Difluoromethoxy)pyridin-3-yl)methanol, reflects its precise molecular structure, which is frequently searched in chemical databases and patent literature. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed for its characterization, ensuring quality control in industrial and academic settings. Furthermore, its synthetic pathways often involve palladium-catalyzed cross-coupling reactions, a hot topic in contemporary organic chemistry research.

In the context of intellectual property, CAS 1375098-07-9 has been referenced in multiple patent applications related to crop protection and veterinary medicines, demonstrating its cross-industry relevance. This aligns with current discussions about One Health approaches that integrate human, animal, and environmental health strategies. The compound's structure-activity relationships continue to be a subject of computational modeling studies, leveraging AI-driven drug discovery platforms that are transforming the pharmaceutical landscape.

Quality standards for (6-(Difluoromethoxy)pyridin-3-yl)methanol are strictly maintained through Good Manufacturing Practice (GMP) guidelines when produced for commercial purposes. Its handling typically requires standard laboratory precautions, with material safety data sheets (MSDS) providing detailed guidance for researchers. The compound's shelf life and storage conditions—often under inert atmosphere at low temperatures—are frequently queried in chemical forums and technical support platforms.

Emerging applications of this compound include its investigation as a precursor for fluorescent probes in biochemical assays and molecular imaging agents. These cutting-edge applications resonate with current scientific priorities in diagnostics development and theranostics. The difluoromethoxy group in particular has been studied for its effects on membrane permeability and target binding affinity, making it a focus of structure optimization efforts in lead compound development.